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Compound of Interest

Compound Name: CP-775146

Cat. No.: B1669567

For Researchers, Scientists, and Drug Development Professionals

Introduction

CP-775146 is a potent and selective agonist of the Peroxisome Proliferator-Activated Receptor
alpha (PPARQ), a nuclear receptor that plays a critical role in the regulation of lipid metabolism
and energy homeostasis. As a hydrophobic compound, proper dissolution and handling are
crucial for obtaining reliable and reproducible results in cell-based assays. These application
notes provide a detailed protocol for the dissolution of CP-775146 for use in cell culture
experiments, along with an overview of its mechanism of action and a typical experimental
workflow.

Physicochemical Properties and Solubility

A summary of the key physicochemical properties of CP-775146 is presented in the table
below.
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Property Value Source
Molecular Formula C26H33NO4 [1]
Molecular Weight 423.5 g/mol [1]
Appearance White to tan powder

B DMSO: =80 mg/mLMethanol:
Solubility _ (2]
Slightly soluble

Storage Store at -20°C [1][2]

Protocol for Dissolving CP-775146 for Cell Culture

This protocol outlines the steps for preparing a stock solution of CP-775146 in Dimethyl
Sulfoxide (DMSO) and subsequent dilution to a final working concentration in cell culture
medium.

Materials:

CP-775146 powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Warming bath (optional)

Sterile, pre-warmed cell culture medium
Procedure:
Part 1: Preparation of a High-Concentration Stock Solution (e.g., 40 mM)

o Calculate the required mass of CP-775146. To prepare 1 mL of a 40 mM stock solution:
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o Mass (mg) =40 mmol/L*1 mL* (1 L/21000 mL) * 423.5 g/mol * (1000 mg/1 g) = 16.94
mg

» Weigh the CP-775146 powder accurately and transfer it to a sterile microcentrifuge tube.

e Add the appropriate volume of DMSO. For a 40 mM stock solution, add 1 mL of DMSO to the
16.94 mg of CP-775146.

» Dissolve the compound. Vortex the tube vigorously for 1-2 minutes until the powder is
completely dissolved. Gentle warming in a 37°C water bath for 5-10 minutes can aid
dissolution if necessary. Visually inspect the solution to ensure no particulates are present.

o Store the stock solution. Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles and store at -20°C.

Part 2: Preparation of Working Solutions

It is crucial to minimize the final concentration of DMSO in the cell culture to avoid solvent-
induced cytotoxicity. Most cell lines can tolerate DMSO concentrations up to 0.5%, but it is
recommended to keep the final concentration at or below 0.1% if possible.

o Determine the final desired concentration of CP-775146 for your experiment (e.g., 10 uM).

o Perform serial dilutions of the stock solution in sterile, pre-warmed cell culture medium. To
avoid precipitation of the hydrophobic compound, add the DMSO stock solution to the
medium while gently vortexing.

o Example Dilution for a 10 uM final concentration (from a 40 mM stock):

» This represents a 1:4000 dilution.

» Add 1 pL of the 40 mM stock solution to 4 mL of cell culture medium.

* Prepare a vehicle control. It is essential to include a vehicle control in your experiments,
which consists of cell culture medium with the same final concentration of DMSO as the
highest concentration of CP-775146 used.
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Signaling Pathway of CP-775146 (PPARo Agonist)

CP-775146 acts as a ligand for PPARa. Upon binding, PPARa undergoes a conformational
change and forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds
to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPRES)
located in the promoter region of target genes. This binding event recruits co-activator proteins
and initiates the transcription of genes involved in fatty acid uptake, transport, and catabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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